Cas no 229020-82-0 (Indolo[3,2-b]carbazole-5,11-dicarboxylicacid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester)

• Product Name: Indolo[3,2-b]carbazole-5,11-dicarboxylicacid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester
• CAS No: 229020-82-0
• MF: C₁₉H₁₂N₂O
• MW: 284.31138420105
• CID: 245170
• PubChem ID: 1863
• Update Time: 2025-04-19

Indolo[3,2-b]carbazole-5,11-dicarboxylicacid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Indolo[3,2-b]carbazole-5,11-dicarboxylicacid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester
• 5,11-Dihydroindolo[3,2-b]carbazole-12-carbaldehyde
• NCGC00161390-01
• KBio3_000349
• 6-Formylindolo[3,2-b]carbazole6-Formylindolo[3,2-b]carbazole
• BDBM50541262
• CS-3513
• HMS3402I17
• NCGC00161390-05
• NCGC00161390-03
• BCP26067
• BB 0262012
• BSPBio_001455
• BRD-K00184207-001-02-4
• 229020-82-0
• 6-FORMYLINDOLO [3,2-B] CARBAZOLE
• KBioSS_000175
• Bio1_000123
• SCHEMBL528520
• BML3-F10
• J-010864
• HMS1791I17
• FT-0696580
• HY-12451
• 172922-91-7
• KBio2_005311
• Bio2_000175
• Spectrum5_001953
• Bio1_000612
• KBioGR_000175
• Q27166328
• CBiol_001837
• KBio2_000175
• NCGC00161390-02
• AKOS016344677
• IDI1_033925
• NCGC00161390-04
• HMS1989I17
• DTXSID30274338
• A881823
• 5,11-dihydroindolo[3,2-b]carbazole-12-carboxaldehyde
• 5,11-Dihydroindolo[3,2-b]carbazole-6-carboxaldehyde
• KBio3_000350
• Indolo[3,2-b]carbazole-5,11-dicarboxylic acid, 6-formyl-, 5,11-bis(1,1-dimethylethyl) ester
• C73318
• Indolo[3,2-b]carbazole-6-carboxaldehyde, 5,11-dihydro-
• s9682
• DS-15051
• CHEMBL472031
• Bio2_000655
• HMS1361I17
• Bio1_001101
• CHEBI:94466
• MFCD09879259
• FICZ
• KBio2_002743
• 5,11-dihydroindolo[3,2-b]carbazole-6-carbaldehyde

• Inchi： 1S/C19H12N2O/c22-10-14-18-12-6-2-4-8-16(12)20-17(18)9-13-11-5-1-3-7-15(11)21-19(13)14/h1-10,20-21H
• InChI Key： ZUDXFBWDXVNRKF-UHFFFAOYSA-N
• SMILES： O=CC1C2=C(C=C3C=1C1C=CC=CC=1N3)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 284.09506
• Monoisotopic Mass: 284.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• Density: 1.463
• Boiling Point: 630.3°Cat760mmHg
• Flash Point: 318.1°C
• Refractive Index: 1.941
• PSA: 48.65